Cas no 381679-93-2 (3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid)
381679-93-2 structure
Product Name:3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid
CAS No:381679-93-2
MF:C15H18N2O2
MW:258.315623760223
MDL:MFCD02975822
CID:923126
PubChem ID:783977
Update Time:2025-04-19
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-benzyl-3,5-dimethyl-1 h-pyrazol-4-yl)-propionic acid
- 3-(1-benzyl-3,5-dimethylpyrazol-4-yl)propanoic acid
- 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
- AC1LFUBB
- CBKinase1_001839
- CBKinase1_014239
- ChemDiv2_003375
- ST061471
- SMR000071211
- MLS-0034559.0001
- BBL029804
- MFCD02975822
- VS-09439
- Oprea1_736697
- BRD-K73810751-001-08-3
- CHEMBL1534290
- AKOS000145279
- 381679-93-2
- DTXSID30354826
- CS-0312761
- HMS1378J09
- 3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic acid
- BRD-K73810751-001-01-8
- 3-(1-benzyl-3,5-dimethyl-1h-pyrazol-4-yl)propionic acid
- STL255990
- HMS2359L09
- 3-(1-benzyl-3,5-dimethyl-pyrazol-4-yl)propanoic acid
- Cambridge id 6667941
- MLS000062674
- 3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid
-
- MDL： MFCD02975822
- Inchi： 1S/C15H18N2O2/c1-11-14(8-9-15(18)19)12(2)17(16-11)10-13-6-4-3-5-7-13/h3-7H,8-10H2,1-2H3,(H,18,19)
- InChI Key： QERVLMFEJQUIMV-UHFFFAOYSA-N
- SMILES： OC(CCC1C(C)=NN(CC2C=CC=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 258.13700
- Monoisotopic Mass: 258.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12000
- LogP: 2.56540
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008490-1g |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic acid |
381679-93-2 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008490-1g |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic acid |
381679-93-2 | 1g |
6144.0CNY | 2021-07-13 | ||
| TRC | B537733-10mg |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid |
381679-93-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537733-50mg |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid |
381679-93-2 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B537733-100mg |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid |
381679-93-2 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Alichem | A049005052-5g |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid |
381679-93-2 | 95% | 5g |
$899.64 | 2023-09-02 | |
| OTAVAchemicals | 3549084-100MG |
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid |
381679-93-2 | 95% | 100MG |
$200 | 2023-06-30 | |
| OTAVAchemicals | 3549084-250MG |
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid |
381679-93-2 | 95% | 250MG |
$250 | 2023-06-30 | |
| A2B Chem LLC | AF59728-500mg |
3-(1-BENZYL-3,5-DIMETHYL-1 H-PYRAZOL-4-YL)-PROPIONIC ACID |
381679-93-2 | 500mg |
$228.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383431-5g |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid |
381679-93-2 | 98% | 5g |
￥13051.00 | 2024-05-16 |
3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic Acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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